Irlbacholine Irlbacholine Irlbacholine is a natural product found in Chelonanthus alatus with data available.
Brand Name: Vulcanchem
CAS No.: 156832-61-0
VCID: VC21151911
InChI: InChI=1S/C32H70N2O8P2/c1-33(2,3)27-31-41-43(35,36)39-29-25-23-21-19-17-15-13-11-9-7-8-10-12-14-16-18-20-22-24-26-30-40-44(37,38)42-32-28-34(4,5)6/h7-32H2,1-6H3
SMILES: C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula: C32H70N2O8P2
Molecular Weight: 672.9 g/mol

Irlbacholine

CAS No.: 156832-61-0

Cat. No.: VC21151911

Molecular Formula: C32H70N2O8P2

Molecular Weight: 672.9 g/mol

* For research use only. Not for human or veterinary use.

Irlbacholine - 156832-61-0

Specification

Description Irlbacholine is a natural product found in Chelonanthus alatus with data available.
CAS No. 156832-61-0
Molecular Formula C32H70N2O8P2
Molecular Weight 672.9 g/mol
IUPAC Name 22-[oxido-[2-(trimethylazaniumyl)ethoxy]phosphoryl]oxydocosyl 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C32H70N2O8P2/c1-33(2,3)27-31-41-43(35,36)39-29-25-23-21-19-17-15-13-11-9-7-8-10-12-14-16-18-20-22-24-26-30-40-44(37,38)42-32-28-34(4,5)6/h7-32H2,1-6H3
Standard InChI Key PUNFUIMDUBRENC-UHFFFAOYSA-N
SMILES C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C
Canonical SMILES C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCCCCCOP(=O)([O-])OCC[N+](C)(C)C

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